Cas no 78524-63-7 (2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol)

2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol structure
78524-63-7 structure
Product Name:2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol
CAS No:78524-63-7
MF:C7H13N3O3
MW:187.196421384811
CID:565147
PubChem ID:127590
Update Time:2025-04-19

2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(hydroxyamino)-α-(methoxymethyl)-1H-Imidazole-1-ethanol
    • 1H-Imidazole-1-ethanol, 2-(hydroxyamino)-alpha-(methoxymethyl)-
    • 1-[2-(hydroxyamino)imidazol-1-yl]-3-methoxypropan-2-ol
    • 2-hydroxyaminomisonidazole
    • 1-[2-(hydroxyamino)-1H-imidazol-1-yl]-3-methoxypropan-2-ol
    • 78524-63-7
    • 2-Ohnhm
    • DTXSID10999815
    • Inchi: 1S/C7H13N3O3/c1-13-5-6(11)4-10-3-2-8-7(10)9-12/h2-3,6,11-12H,4-5H2,1H3,(H,8,9)
    • InChI Key: AREOQWAGJRLWAG-UHFFFAOYSA-N
    • SMILES: OC(COC)CN1C=CN=C1NO

Computed Properties

  • Exact Mass: 187.096
  • Monoisotopic Mass: 187.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.7
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 430.7°C at 760 mmHg
  • Flash Point: 214.3°C
  • Refractive Index: 1.573
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.